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Compound of Interest

Compound Name: Pim-1 kinase inhibitor 13

Cat. No.: B15614906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

a stock solution of Pim-1 kinase inhibitor 13, a compound identified as an inhibitor of Pim-1

kinase with an IC50 of 4.41 μM.[1] These guidelines are intended to ensure accurate and

reproducible experimental results in cancer and immunology research.

Chemical Properties
A clear understanding of the chemical properties of Pim-1 kinase inhibitor 13 is essential for

its proper handling and use in experimental settings.

Property Value Reference

Molecular Weight 287.32 g/mol [1]

Chemical Formula C18H13N3O [1]

CAS Number 79492-49-2 [1]

IC50 (Pim-1) 4.41 μM [1]

Appearance Solid

Solubility Soluble in DMSO [2][3]

Storage (Solid) Room temperature (may vary) [1]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Pim-1 kinase inhibitor 13
in dimethyl sulfoxide (DMSO). This concentration is a common starting point for subsequent

dilutions for various in vitro assays.

Materials:

Pim-1 kinase inhibitor 13 (solid)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes

Procedure:

Equilibrate: Allow the vial of Pim-1 kinase inhibitor 13 to come to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a precise amount of the inhibitor. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 2.873 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM * 1 mL * 287.32 g/mol / 1000 = 2.873 mg

Dissolution: Add the appropriate volume of DMSO to the weighed inhibitor. For the example

above, add 1 mL of DMSO.
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Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

necessary, sonicate for a few minutes to aid dissolution.

Storage: The stock solution should be stored at -20°C or -80°C for long-term stability. It is

highly recommended to aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Serial Dilution for Cell-Based Assays
This protocol outlines the preparation of working solutions from the 10 mM stock for use in cell-

based assays. It is crucial to maintain a low final DMSO concentration in the culture medium to

avoid solvent-induced cellular toxicity. A final DMSO concentration of 0.4% is a commonly used

and generally well-tolerated concentration.[3]

Materials:

10 mM stock solution of Pim-1 kinase inhibitor 13 in DMSO

Sterile cell culture medium (e.g., RPMI-1640)[3]

Sterile microcentrifuge tubes or 96-well plates

Procedure:

Intermediate Dilutions in DMSO: It is best practice to first perform serial dilutions of the high-

concentration stock solution in DMSO before the final dilution into aqueous-based cell

culture medium. This helps to prevent precipitation of the compound.

Final Dilution in Culture Medium: Prepare the final working concentrations by diluting the

intermediate DMSO solutions into the cell culture medium. For example, to achieve a final

concentration of 10 μM with a final DMSO concentration of 0.1%, add 1 μL of a 10 mM stock

solution to 999 μL of cell culture medium.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the inhibitor.
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The following diagrams illustrate the Pim-1 signaling pathway and the experimental workflow

for preparing and using the Pim-1 kinase inhibitor 13 stock solution.

Upstream Signals

JAK/STAT Pathway

Pim-1 Kinase

Downstream Effects

Cytokines

JAK

Growth_Factors

STAT

Phosphorylation

Pim-1

Transcription

Cell_Cycle_Progression Apoptosis_Inhibition Cell_Survival

Pim-1 Inhibitor 13

Inhibition

Click to download full resolution via product page

Caption: Pim-1 signaling pathway and the inhibitory action of inhibitor 13.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15614906?utm_src=pdf-body
https://www.benchchem.com/product/b15614906?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Experimental Assay

Weigh Inhibitor

Dissolve in DMSO

Vortex/Sonicate

Aliquot and Store at -20°C/-80°C

Serial Dilutions in DMSO

Final Dilution in Assay Medium

Cell-Based Assay Biochemical Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using Pim-1 kinase inhibitor 13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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